Cas no 61470-01-7 (Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)-)

Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)- structure
61470-01-7 structure
Product name:Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)-
CAS No:61470-01-7
MF:C18H22N4O2S
MW:358.457882404327
CID:478137
PubChem ID:71395545

Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2-methyl-N-phenyl-5-(1-piperidinylazo)-
    • 2-methyl-N-phenyl-5-(piperidin-1-yldiazenyl)benzenesulfonamide
    • DTXSID00817155
    • 61470-01-7
    • 2-Methyl-N-phenyl-5-[(E)-(piperidin-1-yl)diazenyl]benzene-1-sulfonamide
    • Inchi: InChI=1S/C18H22N4O2S/c1-15-10-11-17(19-21-22-12-6-3-7-13-22)14-18(15)25(23,24)20-16-8-4-2-5-9-16/h2,4-5,8-11,14,20H,3,6-7,12-13H2,1H3
    • InChI Key: FXJDTIBMJLZWAG-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C(C=C1)N=NN2CCCCC2)S(=O)(=O)NC3=CC=CC=C3

Computed Properties

  • Exact Mass: 358.14656
  • Monoisotopic Mass: 358.14634713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.5Ų
  • XLogP3: 4.3

Experimental Properties

  • PSA: 74.13

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